Cas no 73321-08-1 (9-Azabicyclo[3.3.1]nonane, 9,9'-(1,4-phenylene)bis-)

9-Azabicyclo[3.3.1]nonane, 9,9'-(1,4-phenylene)bis- structure
73321-08-1 structure
Product Name:9-Azabicyclo[3.3.1]nonane, 9,9'-(1,4-phenylene)bis-
CAS No:73321-08-1
MF:C22H32N2
MW:324.502885818481
CID:542656
PubChem ID:71404229
Update Time:2025-04-19

9-Azabicyclo[3.3.1]nonane, 9,9'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[3.3.1]nonane, 9,9'-(1,4-phenylene)bis-
    • 9-[4-(9-azabicyclo[3.3.1]nonan-9-yl)phenyl]-9-azabicyclo[3.3.1]nonane
    • DTXSID70825085
    • 73321-08-1
    • 9,9'-(1,4-Phenylene)bis(9-azabicyclo[3.3.1]nonane)
    • Inchi: 1S/C22H32N2/c1-5-17-7-2-8-18(6-1)23(17)21-13-15-22(16-14-21)24-19-9-3-10-20(24)12-4-11-19/h13-20H,1-12H2
    • InChI Key: HAOAUHJDTAPNIQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)N2C3CCCC2CCC3)C2CCCC1CCC2

Computed Properties

  • Exact Mass: 324.256549029g/mol
  • Monoisotopic Mass: 324.256549029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 6.5Ų
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